Cas no 2138528-90-0 (4-methyl-3-(1H-1,2,4-triazol-5-ylsulfanyl)cyclohexan-1-one)

• Product Name: 4-methyl-3-(1H-1,2,4-triazol-5-ylsulfanyl)cyclohexan-1-one
• CAS No: 2138528-90-0
• MF: C₉H₁₃N₃OS
• MW: 211.284020185471
• CID: 6585493
• PubChem ID: 165491044
• Update Time: 2025-06-22

4-methyl-3-(1H-1,2,4-triazol-5-ylsulfanyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1159309
• 4-methyl-3-(1H-1,2,4-triazol-5-ylsulfanyl)cyclohexan-1-one
• 2138528-90-0

• Inchi： 1S/C9H13N3OS/c1-6-2-3-7(13)4-8(6)14-9-10-5-11-12-9/h5-6,8H,2-4H2,1H3,(H,10,11,12)
• InChI Key： OOQDZKXROHSVRN-UHFFFAOYSA-N
• SMILES： S(C1=NC=NN1)C1CC(CCC1C)=O

Computed Properties

• Exact Mass: 211.07793322g/mol
• Monoisotopic Mass: 211.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83.9Ų

Additional information on 4-methyl-3-(1H-1,2,4-triazol-5-ylsulfanyl)cyclohexan-1-one

Introduction to 4-methyl-3-(1H-1,2,4-triazol-5-ylsulfanyl)cyclohexan-1-one (CAS No. 2138528-90-0)

4-methyl-3-(1H-1,2,4-triazol-5-ylsulfanyl)cyclohexan-1-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service registry number CAS No. 2138528-90-0, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and therapeutic applications.

The molecular structure of 4-methyl-3-(1H-1,2,4-triazol-5-ylsulfanyl)cyclohexan-1-one incorporates several key functional groups that contribute to its reactivity and biological relevance. The presence of a cyclohexanone ring provides a rigid scaffold, while the 1H-1,2,4-triazol-5-ylsulfanyl moiety introduces both nitrogen and sulfur atoms, which are known to be important for interactions with biological targets. This combination of structural elements makes the compound a valuable candidate for further investigation in the development of novel bioactive molecules.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and favorable pharmacokinetic properties. The triazole scaffold, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a sulfanyl group into the triazole ring further enhances its potential by introducing additional binding sites for biological targets. This structural feature has been shown to improve the bioavailability and binding affinity of small molecule drugs.

Current research in the field of medicinal chemistry has highlighted the importance of 4-methyl-3-(1H-1,2,4-triazol-5-ylsulfanyl)cyclohexan-1-one as a versatile building block for drug discovery. Studies have demonstrated that derivatives of this compound exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, preliminary in vitro studies suggest that this molecule may interfere with key metabolic pathways associated with cancer cell proliferation and survival. These findings have prompted further investigation into its potential as an antitumor agent.

The cyclohexanone moiety in the structure of 4-methyl-3-(1H-1,2,4-triazol-5-ylsulfanyl)cyclohexan-1-one also contributes to its biological relevance. Cyclohexanone derivatives have been explored for their role in modulating enzyme activity and receptor binding. The rigid cyclic structure provides stability while allowing for conformational flexibility, which is essential for effective interaction with biological targets. This balance between rigidity and flexibility makes it an attractive scaffold for designing drugs with improved efficacy and selectivity.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 4-methyl-3-(1H-1,2,4-triazol-5-ylsulfanyl)cyclohexan-1-one. Molecular docking studies have been performed to evaluate its binding affinity to various protein targets relevant to human health. These simulations have identified promising interactions with enzymes involved in inflammation and oxidative stress pathways. Such insights are crucial for guiding experimental efforts aimed at optimizing the compound's pharmacological properties.

The synthesis of 4-methyl-3-(1H-1,2,4-triazol-5-ylsulfanyl)cyclohexan-1-one presents an interesting challenge due to the complexity of its structure. However, modern synthetic methodologies have made significant progress in facilitating the preparation of such compounds. Techniques such as multi-step organic synthesis combined with catalytic processes have enabled the efficient construction of the target molecule. These advancements have not only improved yield but also reduced the environmental impact of synthetic procedures.

In conclusion, 4-methyl -3-( 1 H - 1 , 2 , 4 - tri az ol - 5 - yl sulf anyl ) cyc lohex an - 1 - one ( CAS No . 2138528 -90 -0 ) represents a promising candidate for further exploration in pharmaceutical research . Its unique structural features , combined with preliminary evidence of biological activity , make it an attractive molecule for developing new therapeutic agents . As research continues to uncover more about its potential applications , this compound is poised to play a significant role in advancing drug discovery efforts across multiple therapeutic areas .